Cas no 895417-71-7 (N-(4,5-dimethyl-1,3-benzothiazol-2-yl)-3-(2,5-dioxopyrrolidin-1-yl)-N-(pyridin-3-yl)methylbenzamide)

• Product Name: N-(4,5-dimethyl-1,3-benzothiazol-2-yl)-3-(2,5-dioxopyrrolidin-1-yl)-N-(pyridin-3-yl)methylbenzamide
• CAS No: 895417-71-7
• MF: C₂₆H₂₂N₄O₃S
• MW: 470.542884349823
• CID: 6020111
• PubChem ID: 40995812
• Update Time: 2025-05-20

N-(4,5-dimethyl-1,3-benzothiazol-2-yl)-3-(2,5-dioxopyrrolidin-1-yl)-N-(pyridin-3-yl)methylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-(4,5-dimethyl-1,3-benzothiazol-2-yl)-3-(2,5-dioxopyrrolidin-1-yl)-N-(pyridin-3-yl)methylbenzamide
• N-(4,5-dimethyl-1,3-benzothiazol-2-yl)-3-(2,5-dioxopyrrolidin-1-yl)-N-(pyridin-3-ylmethyl)benzamide
• N-(4,5-dimethylbenzo[d]thiazol-2-yl)-3-(2,5-dioxopyrrolidin-1-yl)-N-(pyridin-3-ylmethyl)benzamide
• 895417-71-7
• N-(4,5-dimethyl-1,3-benzothiazol-2-yl)-3-(2,5-dioxopyrrolidin-1-yl)-N-[(pyridin-3-yl)methyl]benzamide
• AKOS024655799
• F2515-2096

• Inchi： 1S/C26H22N4O3S/c1-16-8-9-21-24(17(16)2)28-26(34-21)29(15-18-5-4-12-27-14-18)25(33)19-6-3-7-20(13-19)30-22(31)10-11-23(30)32/h3-9,12-14H,10-11,15H2,1-2H3
• InChI Key： VNPWFTKTMJTDNR-UHFFFAOYSA-N
• SMILES： C(N(C1=NC2=C(C)C(C)=CC=C2S1)CC1=CC=CN=C1)(=O)C1=CC=CC(N2C(=O)CCC2=O)=C1

Computed Properties

• Exact Mass: 470.14126175g/mol
• Monoisotopic Mass: 470.14126175g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 5
• Complexity: 778
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 112Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives

Additional information on N-(4,5-dimethyl-1,3-benzothiazol-2-yl)-3-(2,5-dioxopyrrolidin-1-yl)-N-(pyridin-3-yl)methylbenzamide

Introduction to N-(4,5-dimethyl-1,3-benzothiazol-2-yl)-3-(2,5-dioxopyrrolidin-1-yl)-N-(pyridin-3-yl)methylbenzamide (CAS No. 895417-71-7)

N-(4,5-dimethyl-1,3-benzothiazol-2-yl)-3-(2,5-dioxopyrrolidin-1-yl)-N-(pyridin-3-ylmethylbenzamide) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and functional properties. This compound, identified by the CAS number 895417-71-7, represents a fusion of heterocyclic chemistry and medicinal chemistry, offering promising avenues for the development of novel therapeutic agents.

The molecular architecture of N-(4,5-dimethyl-1,3-benzothiazol-2-yl)-3-(2,5-dioxopyrrolidin-1-yl)-N-(pyridin-3-yl)methylbenzamide is characterized by the presence of multiple pharmacophoric moieties. The benzothiazole core, a well-known scaffold in medicinal chemistry, contributes to its potential bioactivity by providing a rigid framework with electron-deficient centers. Additionally, the dimethyl substitution at the 4 and 5 positions enhances the lipophilicity of the molecule, which is often crucial for membrane permeability and target binding affinity.

The presence of the 2,5-dioxopyrrolidin-1-yl group introduces another layer of complexity to the compound's structure. This moiety is known for its ability to interact with biological targets in a manner that can modulate enzyme activity or receptor binding. The dioxopyrrolidine ring system is particularly interesting because it can exhibit both hydrophilic and hydrophobic characteristics, depending on the surrounding environment. This dual nature makes it an attractive component for designing molecules that can traverse biological membranes while maintaining interactions with intracellular targets.

The final pharmacophore in N-(4,5-dimethyl-1,3-benzothiazol-2-yl)-3-(2,5-dioxopyrrolidin-1-yl)-N-(pyridin-3-yl)methylbenzamide is the pyridin-3-ylmethylbenzamide group. This moiety not only contributes to the overall size and shape of the molecule but also provides a site for further functionalization. Pyridine derivatives are widely recognized for their role in pharmaceuticals due to their ability to form hydrogen bonds and participate in hydrophobic interactions with biological targets. The methylamino group attached to the pyridine ring further enhances the compound's potential bioactivity by increasing its solubility and stability.

Recent advancements in computational chemistry and molecular modeling have allowed researchers to explore the potential interactions of N-(4,5-dimethyl-1,3-benzothiazol-2-yl)-3-(2,5-dioxopyrrolidin-1-yll)-N-(pyridinl-lmethylbenzamide) with various biological targets. These studies have suggested that this compound may exhibit inhibitory activity against several enzymes and receptors implicated in human diseases. For instance, preliminary docking studies have indicated that it could interact with enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are known to play roles in inflammation and pain signaling.

In addition to its potential enzymatic activity, N-(4S5-dimethyl-lS-benzo[thiophene~22-yI)-3-(25-dioxopyrrrolidln-l-IyI)-N(ipyridln~31methylbenzamide) has been investigated for its interaction with nuclear receptors. Nuclear receptors are a class of transcription factors that regulate gene expression in response to various ligands. The ability of this compound to modulate nuclear receptor activity could have significant implications for treating conditions such as metabolic disorders and cancer. Specifically, it has been hypothesized that it might influence the activity of peroxisome proliferator--activated receptors (PPARs), which are involved in lipid metabolism and insulin sensitivity.

The synthesis of N-(45-dimethyllS-benzo[thiophene~22-yI)-32(25~dioxopyrrrolidln-l-IyI)-N(ipyridln~31methylbenzamide) presents an intriguing challenge due to its complex structure. However, recent developments in synthetic methodology have made it possible to construct this molecule efficiently using multi-step organic reactions. Key steps include the formation of the benzothiazole core through cyclization reactions followed by functionalization at specific positions using nucleophilic substitution or metal-catalyzed cross-coupling reactions. The introduction of the 25~dioxopyrrrolidine ring requires careful control of reaction conditions to ensure high yield and purity.

The pharmacological evaluation of N-(45-dimethyllS-benzo[thiophene~22-yI)-32(25~dioxopyrrrolidine-l-IyI)-N(ipyridln~31methylbenzamide) has been conducted using both in vitro and in vivo models. In vitro studies have focused on assessing its interaction with target enzymes and receptors using biochemical assays and surface plasmon resonance (SPR) techniques. These studies have provided valuable insights into its binding affinity and mode of action. In vivo studies have further demonstrated its potential therapeutic effects by evaluating its efficacy in animal models of inflammation and pain.

The development of novel therapeutic agents often involves optimizing a lead compound through structural modifications to enhance its pharmacological properties. N-(45-dimethyllS-benzo[thiophene~22-yI)-32(25~dioxopyrrrolidine-l-IyI)-N(ipyridln~31methylbenzamide) serves as an excellent starting point for such optimization efforts due to its multifaceted structure and promising bioactivity. Researchers are currently exploring derivatives of this compound that may exhibit improved potency, selectivity, or solubility profiles. These derivatives could be designed by modifying specific functional groups or introducing new moieties while maintaining the core pharmacophoric elements responsible for bioactivity.

The future prospects for N-(45-dimethyllS-benzo[thiophene~22-yI)-32(25~dioxopyrrrolidine-l-IyI)-N(ipyridln~31methylbenzamide) are bright given its unique structural features and potential therapeutic applications. As computational methods continue to advance, researchers will be able to more accurately predict the biological behavior of this compound and identify new targets for drug development. Additionally, improvements in synthetic chemistry will enable the efficient production of larger libraries of derivatives for screening purposes.